Cas no 27063-90-7 (5-Bromo-2,3-dimethylpyridine)

• Product Name: 5-Bromo-2,3-dimethylpyridine
• CAS No: 27063-90-7
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD11656270
• CID: 860478
• PubChem ID: 11446762
• Update Time: 2025-11-02

5-Bromo-2,3-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dimethylpyridine
• 2,3-Dimethyl-5-bromopyridine
• 2,3-DICHLOROPHENYLHYDRAZINE HYDROCHLORIDE
• 3,5-dimethyl-5-bromopyridine
• 3-bromo-5,6-dimethylpyridine
• 5-bromo-2,3-lutidine
• PYRIDINE,5-BROMO-2,3-DIMETHYL
• DS-14689
• FT-0742940
• PYRIDINE, 5-BROMO-2,3-DIMETHYL-
• J-516874
• 27063-90-7
• A877034
• AKOS008901091
• AB64498
• DTXSID40466101
• SY034362
• BP-20674
• EN300-127742
• SCHEMBL1180586
• AMY39660
• CS-W000525
• 5-bromo-2,3-dimethyl-pyridine
• MFCD11656270
• F11141
• PVWAMZCIAHXKJP-UHFFFAOYSA-N
• DB-067724
• 5-Bromo-2 pound not3-dimethylpyridine

• MDL： MFCD11656270
• Inchi： 1S/C7H8BrN/c1-5-3-7(8)4-9-6(5)2/h3-4H,1-2H3
• InChI Key： PVWAMZCIAHXKJP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C(C)=C1

Computed Properties

• Exact Mass: 184.98400
• Monoisotopic Mass: 184.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 40 ºC (40 Torr)
• Flash Point: 84.5±25.9 ºC,
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 12.89000
• LogP: 2.46090

Additional information on 5-Bromo-2,3-dimethylpyridine

5-Bromo-2,3-dimethylpyridine (CAS No. 27063-90-7): Properties, Applications, and Market Insights

5-Bromo-2,3-dimethylpyridine (CAS No. 27063-90-7) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine substitution at the 5-position and methyl groups at the 2- and 3-positions, serves as a versatile building block in organic synthesis. Its molecular formula, C₇H₈BrN, and molecular weight of 186.05 g/mol make it a valuable intermediate for developing novel bioactive molecules.

The chemical properties of 5-Bromo-2,3-dimethylpyridine include a melting point range of 45-50°C and a boiling point of approximately 230°C. Its solubility profile shows good dissolution in organic solvents like ethanol, methanol, and dichloromethane, while being sparingly soluble in water. These properties make it particularly useful in reactions requiring polar aprotic solvents, such as nucleophilic aromatic substitutions or metal-catalyzed cross-couplings.

In pharmaceutical applications, 5-Bromo-2,3-dimethylpyridine derivatives have shown promise in drug discovery programs targeting central nervous system disorders. Recent studies highlight its potential as a precursor for kinase inhibitors, with particular relevance to neurodegenerative disease research. The compound's structural features allow for efficient derivatization, enabling medicinal chemists to explore diverse pharmacophores while maintaining favorable drug-like properties.

The agrochemical industry utilizes 5-Bromo-2,3-dimethylpyridine CAS 27063-90-7 in the synthesis of novel crop protection agents. Its halogenated pyridine core serves as an excellent scaffold for developing herbicides and fungicides with improved environmental profiles. Recent patents demonstrate its incorporation into next-generation agricultural chemicals designed for targeted pest control with reduced ecological impact.

Material science researchers have explored 2,3-dimethyl-5-bromopyridine as a ligand precursor for transition metal complexes. These complexes exhibit interesting catalytic properties for polymerization reactions and have potential applications in organic electronics. The compound's ability to coordinate with various metals while maintaining thermal stability makes it valuable for designing advanced functional materials.

Synthetic methodologies for 5-Bromo-2,3-dimethylpyridine preparation typically involve bromination of 2,3-dimethylpyridine under controlled conditions. Recent advances in green chemistry have led to improved protocols using milder brominating agents and solvent-free conditions, addressing growing concerns about sustainable chemical production. These developments align with current industry trends toward environmentally benign synthetic routes.

The global market for 5-Bromo-2,3-dimethylpyridine suppliers has seen steady growth, driven by increasing demand from pharmaceutical and agrochemical sectors. Regional production capacities show concentration in North America and Asia, with emerging manufacturing hubs in India and China. Current pricing trends reflect fluctuations in bromine availability and growing interest in customized derivatives for specific applications.

Quality control standards for CAS 27063-90-7 material typically require HPLC purity ≥98% and careful monitoring of residual solvents. Analytical techniques including GC-MS, NMR, and elemental analysis are employed to ensure batch-to-batch consistency. These rigorous specifications are particularly important for pharmaceutical intermediates where impurity profiles can significantly impact downstream processes.

Storage and handling recommendations for 5-Bromo-2,3-dimethylpyridine compound include protection from light and moisture in tightly sealed containers at room temperature. While not classified as highly hazardous, standard laboratory precautions should be observed during handling, including the use of personal protective equipment and adequate ventilation.

Recent scientific literature highlights novel applications of 5-Bromo-2,3-dimethylpyridine derivatives in medicinal chemistry, particularly in the development of antiviral agents. Computational studies suggest its potential as a core structure for drugs targeting RNA-dependent polymerases, making it relevant to ongoing infectious disease research. These findings position the compound as an important tool in pandemic preparedness strategies.

Environmental fate studies of 2,3-dimethyl-5-bromopyridine indicate moderate biodegradability under aerobic conditions. Regulatory assessments in major markets have established appropriate guidelines for its safe use and disposal. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact throughout the product lifecycle.

The intellectual property landscape surrounding 5-Bromo-2,3-dimethylpyridine applications shows growing patent activity, particularly in pharmaceutical compositions and catalytic systems. Recent filings demonstrate innovative uses in asymmetric synthesis and as intermediates for optical materials, reflecting expanding applications beyond traditional domains.

Academic research continues to explore new synthetic transformations of 5-Bromo-2,3-dimethylpyridine CAS No. 27063-90-7, with recent publications detailing efficient cross-coupling reactions and novel heterocyclic ring formations. These methodological advances enhance its utility as a versatile synthetic building block for diverse chemical space exploration.

Supply chain considerations for 5-Bromo-2,3-dimethylpyridine manufacturers emphasize reliable bromine sourcing and efficient purification technologies. The compound's growing importance in multiple industries has prompted investments in production scale-up and quality assurance systems to meet increasing global demand.

Future prospects for 5-Bromo-2,3-dimethylpyridine research include potential applications in battery materials and organic semiconductors. Early-stage investigations suggest its derivatives may contribute to next-generation energy storage solutions, aligning with global trends in renewable energy and sustainability initiatives.